![molecular formula C9H17ClN2O4S B2838330 Tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate CAS No. 2260936-84-1](/img/structure/B2838330.png)
Tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate
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Description
Tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate, also known as TCAC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the pharmaceutical industry. TCAC is a carbamate derivative that possesses unique chemical properties that make it an attractive candidate for drug development.
Scientific Research Applications
Derivative Compounds in Sulfonamides : Tert-butyl 2-chlorosulfonyl-1,3,4-thiadiazole-5carbamate, a derivative related to sulfonamides, demonstrates significant interactions between the sulfonyl group and the thiadiazole ring, indicating its potential utility in chemical synthesis (Pedregosa et al., 1996).
Intermediate for Asymmetric Synthesis of Amines : N-tert-Butanesulfinyl imines, resembling tert-butyl derivatives, serve as versatile intermediates for the asymmetric synthesis of amines, highlighting their significance in producing a wide range of enantioenriched amines (Ellman et al., 2002).
N-(Boc) Nitrone Equivalents : Tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, which have been prepared from aldehydes and tert-butyl N-hydroxycarbamate, behave as N-(Boc)-protected nitrones. This discovery points to their potential as building blocks in organic synthesis (Guinchard et al., 2005).
Evaluation in Medicinal Chemistry : The incorporation of the tert-butyl group into bioactive compounds, a common motif in medicinal chemistry, often results in property modulation. This finding is crucial for drug development, indicating the potential effects of tert-butyl substitutions (Westphal et al., 2015).
Metabolism Studies in Insects and Mice : Research on compounds like 3,5-di-tert.-butylphenyl N-methylcarbamate (Butacarb) reveals insights into their metabolism in various species, including insects and mice. Such studies are vital for understanding the environmental and biological impacts of these compounds (Douch & Smith, 1971).
Applications in Phytoremediation : Methyl tert-butyl ether (MTBE), a related compound, has been studied for its uptake, metabolism, and toxicity in plants like weeping willows, indicating its potential use in phytoremediation technologies (Yu & Gu, 2006).
Properties
IUPAC Name |
tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17ClN2O4S/c1-9(2,3)16-8(13)11(4)7-5-12(6-7)17(10,14)15/h7H,5-6H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWPCBJLKWDSQPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)C1CN(C1)S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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